Cas no 257631-48-4 (N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide)

N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide is a specialized organic compound featuring a benzoxazole core linked to an isothiazolyl moiety via an acetamide bridge. Its structural design incorporates chloro and methyl substituents on the isothiazole ring, along with a bulky neopentyl-like group (2,2-dimethylpropyl) on the benzoxazole scaffold. This configuration imparts steric and electronic properties that may enhance stability and selectivity in potential applications, such as agrochemical or pharmaceutical intermediates. The compound's hybrid heterocyclic framework suggests utility in modulating biological activity, particularly in targeting specific enzymatic or receptor interactions. Its synthesis requires precise control to maintain the integrity of the sensitive isothiazole and benzoxazole functionalities.

N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide structure

257631-48-4 structure

Product Name:N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide

CAS No:257631-48-4

MF:C₁₈H₂₀ClN₃O₂S

MW:377.888301849365

MDL:MFCD34182495

CID:5165343

Update Time:2025-06-13

N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide Chemical and Physical Properties

Names and Identifiers

- 5-Benzoxazoleacetamide, N-(4-chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-
- N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide
- MDL： MFCD34182495
- Inchi： 1S/C18H20ClN3O2S/c1-10-16(19)17(25-22-10)21-14(23)8-11-5-6-13-12(7-11)20-15(24-13)9-18(2,3)4/h5-7H,8-9H2,1-4H3,(H,21,23)
- InChI Key： GVPQBEHDOLWRCX-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(CC(NC3SN=C(C)C=3Cl)=O)C=C2N=C1CC(C)(C)C

N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C430390-5mg	N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide	257631-48-4		5mg	$190.00	2023-05-18
TRC	C430390-25mg	N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide	257631-48-4		25mg	$873.00	2023-05-18
TRC	C430390-50mg	N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide	257631-48-4		50mg	$1499.00	2023-05-18
TRC	C430390-100mg	N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide	257631-48-4		100mg	$ 4500.00	2023-09-08
AstaTech	AT25842-1/MG	N-(4-CHLORO-3-METHYLISOTHIAZOL-5-YL)-2-(2-NEOPENTYLBENZO[D]OXAZOL-5-YL)ACETAMIDE	257631-48-4	95%	1mg	$2999	2023-09-19

N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide Related Literature

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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
4. An intramolecular tryptophan-condensation approach for peptide stapling†

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Additional information on N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide

Recent Advances in the Study of N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide (CAS: 257631-48-4)

The compound N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide (CAS: 257631-48-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isothiazole and benzoxazole moieties, exhibits promising biological activities, particularly in the context of antimicrobial and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic uses.

One of the key findings from the latest research is the compound's potent inhibitory effects on bacterial growth. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide effectively targets Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of ≤1 µg/mL. The study further revealed that the compound disrupts bacterial cell wall synthesis by binding to specific penicillin-binding proteins (PBPs), a mechanism distinct from traditional β-lactam antibiotics.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge in 2024 reported that the molecule significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory diseases.

The synthetic optimization of N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide has also been a focal point of recent research. A team at the Massachusetts Institute of Technology (MIT) developed a novel, high-yield synthesis route in 2023, reducing the number of steps from seven to four and improving overall yield by 35%. This advancement not only enhances the compound's accessibility for further studies but also underscores the importance of sustainable and efficient synthetic methodologies in pharmaceutical development.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated limited oral bioavailability, prompting researchers to explore prodrug strategies and nanoparticle-based delivery systems. A 2024 study in Advanced Drug Delivery Reviews proposed a liposomal formulation that improved the compound's plasma half-life by 2.5-fold, offering a potential solution to its bioavailability issues.

In conclusion, N-(4-Chloro-3-methyl-5-isothiazolyl)-2-(2,2-dimethylpropyl)-5-benzoxazoleacetamide represents a multifaceted molecule with significant therapeutic potential. Its dual antimicrobial and anti-inflammatory activities, coupled with recent advancements in synthesis and delivery, position it as a promising candidate for further development. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through rigorous clinical trials.